N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide

• IUPAC Name: N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide
• InChI: InChI=1S/C16H13F2N3O3S/c1-23-11-4-3-8(5-12(11)24-2)15(22)20-21-16-19-14-10(18)6-9(17)7-13(14)25-16/h3-7H,1-2H3,(H,19,21)(H,20,22)
• InChI Key: SMQHECHTZIXECF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NNC2=NC3=C(C=C(C=C3S2)F)F)OC
• Molecular Formula: C16H13F2N3O3S
• Molecular Weight: 365.4 g/mol

Description

“N’-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide” is a chemical compound that contains several functional groups, including a benzothiazole ring, a hydrazide group, and methoxy groups. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzothiazole ring, which is a heterocyclic compound containing a benzene ring fused to a thiazole ring. Additionally, the compound contains a hydrazide group (-CONHNH2) and two methoxy groups (-OCH3), which are attached to the benzene ring.

Chemical Reactions Analysis

The chemical reactions of this compound would largely depend on the reactivity of its functional groups. The benzothiazole ring is aromatic and relatively stable, but it can undergo electrophilic substitution reactions. The hydrazide group could be involved in condensation reactions, and the methoxy groups could potentially undergo demethylation under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the benzothiazole ring could contribute to its aromaticity and stability, while the hydrazide group could influence its reactivity. The methoxy groups could affect its solubility in certain solvents.

Scientific Research Applications

Anticancer Research

• N’-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide has shown promise as a potential anticancer agent. Researchers have investigated its cytotoxic effects on cancer cells, particularly in vitro studies. .

Antimicrobial Activity

• Studies have explored the antimicrobial properties of this compound. It exhibits inhibitory effects against various bacterial strains, including both Gram-positive and Gram-negative bacteria. .

Anti-inflammatory Potential

• N’-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide has been studied for its anti-inflammatory properties. It may modulate inflammatory pathways and reduce inflammation in experimental models. .

Antioxidant Properties

• The compound exhibits antioxidant activity, which is crucial for protecting cells from oxidative stress. Researchers have investigated its ability to scavenge free radicals and prevent oxidative damage. .

Metal Ion Chelation

• Chelating agents can bind to metal ions, influencing their bioavailability and biological effects. N’-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide has been explored as a potential chelator for certain metal ions. .

Molecular Probes and Imaging Agents

• Researchers have investigated the fluorescent properties of this compound. Its unique structure and fluorescence characteristics make it suitable for use as a molecular probe or imaging agent. .

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. As with any chemical compound, appropriate safety precautions should be taken when handling it to minimize risk.